2-(1H-imidazol-5-yl)-4-(methoxymethyl)-1,3-thiazole

• IUPAC Name: 2-(1H-imidazol-5-yl)-4-(methoxymethyl)-1,3-thiazole
• InChI: InChI=1S/C8H9N3OS/c1-12-3-6-4-13-8(11-6)7-2-9-5-10-7/h2,4-5H,3H2,1H3,(H,9,10)
• InChI Key: QHTQFVXLTGRAIN-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CSC(=N1)C2=CN=CN2
• Molecular Formula: C8H9N3OS
• Molecular Weight: 195.24 g/mol

Description

2-(1H-imidazol-5-yl)-4-(methoxymethyl)-1,3-thiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a thiazole derivative that contains an imidazole ring and a methoxymethyl group. It is a heterocyclic compound that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 2-(1H-imidazol-5-yl)-4-(methoxymethyl)-1,3-thiazole is not fully understood. However, it is believed to exert its antimicrobial activity by inhibiting the growth of microorganisms through the disruption of their cell walls. It has also been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. It has been shown to possess significant antioxidant activity, which helps to protect cells from oxidative damage. It has also been shown to possess anti-inflammatory properties, which can help to reduce inflammation in the body. In addition, it has been shown to possess antidiabetic properties, which can help to regulate blood sugar levels.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(1H-imidazol-5-yl)-4-(methoxymethyl)-1,3-thiazole is its broad-spectrum antimicrobial activity. This makes it a potentially useful compound for the treatment of various bacterial and fungal infections. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for the research on 2-(1H-imidazol-5-yl)-4-(methoxymethyl)-1,3-thiazole. One potential direction is the development of new synthetic methods for the production of this compound. Another direction is the further investigation of its potential applications in the field of medicine, particularly in the treatment of cancer and other diseases. Additionally, future research could focus on the optimization of the compound's properties, such as its solubility and bioavailability, to improve its effectiveness as a therapeutic agent.

Synthesis Methods

The synthesis of 2-(1H-imidazol-5-yl)-4-(methoxymethyl)-1,3-thiazole can be achieved using different methods. One of the most commonly used methods is the reaction of 2-aminothiazole with formaldehyde and imidazole in the presence of a catalyst. The reaction proceeds through the formation of an intermediate, which is then converted to the final product by the addition of a base. Other methods include the reaction of 2-aminothiazole with formaldehyde and imidazole in the presence of a Lewis acid catalyst.

Scientific Research Applications

2-(1H-imidazol-5-yl)-4-(methoxymethyl)-1,3-thiazole has been extensively studied for its potential applications in the field of medicine. It has been shown to possess significant antimicrobial activity against a broad range of bacteria and fungi. This compound has also been studied for its potential anticancer activity. In addition, it has been shown to possess anti-inflammatory and antioxidant properties.